Cas no 85828-29-1 (L-Serine, N-(phenylsulfonyl)-)

• Product Name: L-Serine, N-(phenylsulfonyl)-
• CAS No: 85828-29-1
• MF: C₉H₁₁NO₅S
• MW: 245.252341508865
• CID: 663091
• PubChem ID: 12003065
• Update Time: 2025-04-19

L-Serine, N-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• L-Serine, N-(phenylsulfonyl)-
• PHENYLSULFONYL-L-SERINE
• N-benzenesulfonyl-L-serine
• Oprea1_710509
• N-(phenylsulfonyl) serine
• 2-BENZENESULFONAMIDO-3-HYDROXYPROPANOIC ACID
• SCHEMBL1734647
• WQVIJBXPLXLSCI-QMMMGPOBSA-N
• (S)-2-benzenesulfonylamino-3-hydroxy-propionic acid
• 85828-29-1

• Inchi： 1S/C9H11NO5S/c11-6-8(9(12)13)10-16(14,15)7-4-2-1-3-5-7/h1-5,8,10-11H,6H2,(H,12,13)/t8-/m0/s1
• InChI Key： WQVIJBXPLXLSCI-QMMMGPOBSA-N
• SMILES： S(C1C=CC=CC=1)(N[C@H](C(=O)O)CO)(=O)=O

Computed Properties

• Exact Mass: 245.03600
• Monoisotopic Mass: 245.03579362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 112.08000
• LogP: 0.88210